Cas no 918954-53-7 (6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]-)

• Product Name: 6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]-
• CAS No: 918954-53-7
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 767917
• PubChem ID: 71425909
• Update Time: 2025-04-19

6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-3-azabicyclo[3.1.0]hexane, 1-ethyl-3-[(4-methylphenyl)sulfonyl]-
• 1-ethyl-3-(4-methylphenyl)sulfonyl-6-oxa-3-azabicyclo[3.1.0]hexane
• 1-Ethyl-3-(4-methylbenzene-1-sulfonyl)-6-oxa-3-azabicyclo[3.1.0]hexane
• 918954-53-7
• DTXSID00844688

• Inchi： 1S/C13H17NO3S/c1-3-13-9-14(8-12(13)17-13)18(15,16)11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： OCDQUHHQJICVHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2C(CC)(C1)O2)(=O)=O

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.3Ų